molecular formula C13H16N4 B8727720 1-(4-1H-pyrazol-5-ylphenyl)-piperazine

1-(4-1H-pyrazol-5-ylphenyl)-piperazine

Cat. No.: B8727720
M. Wt: 228.29 g/mol
InChI Key: FLXQMWXZPNHPAA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-1H-pyrazol-5-ylphenyl)-piperazine is a useful research compound. Its molecular formula is C13H16N4 and its molecular weight is 228.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H16N4

Molecular Weight

228.29 g/mol

IUPAC Name

1-[4-(1H-pyrazol-5-yl)phenyl]piperazine

InChI

InChI=1S/C13H16N4/c1-3-12(17-9-7-14-8-10-17)4-2-11(1)13-5-6-15-16-13/h1-6,14H,7-10H2,(H,15,16)

InChI Key

FLXQMWXZPNHPAA-UHFFFAOYSA-N

Canonical SMILES

C1CN(CCN1)C2=CC=C(C=C2)C3=CC=NN3

Origin of Product

United States

Synthesis routes and methods

Procedure details

To 5.1 g of 1-acetyl-4-(4-1H-pyrazol-5-ylphenyl)-piperazine, 60 ml of concentrated hydrochloric acid were added, followed by heating at reflux for 3 hours. After the completion of the reaction, the reaction solution was cooled and then neutralized with an aqueous 1N sodium hydroxide solution, thereby to precipitate a crystal. The resulting crystal was filtered, washed with a small amount of water and then dried to obtain 4.3 g of the objective 1-(4-1H-pyrazol-5-ylphenyl)-piperazine (melting point: 290° C. or higher).
Name
1-acetyl-4-(4-1H-pyrazol-5-ylphenyl)-piperazine
Quantity
5.1 g
Type
reactant
Reaction Step One
Quantity
60 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

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